Cas no 62397-06-2 (Benzene, 1,2,4,5-tetrakis(diethoxymethyl)-)

Benzene, 1,2,4,5-tetrakis(diethoxymethyl)- structure
62397-06-2 structure
Product Name:Benzene, 1,2,4,5-tetrakis(diethoxymethyl)-
CAS No:62397-06-2
MF:C26H46O8
MW:486.638649463654
CID:446362
PubChem ID:12312534
Update Time:2025-04-19

Benzene, 1,2,4,5-tetrakis(diethoxymethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1,2,4,5-tetrakis(diethoxymethyl)-
    • 1,2,4,5-tetrakis(diethoxymethyl)benzene
    • DTXSID70487405
    • 62397-06-2
    • Inchi: 1S/C26H46O8/c1-9-27-23(28-10-2)19-17-21(25(31-13-5)32-14-6)22(26(33-15-7)34-16-8)18-20(19)24(29-11-3)30-12-4/h17-18,23-26H,9-16H2,1-8H3
    • InChI Key: ZPYCZERNBLMOGL-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1C=C(C(OCC)OCC)C(C(OCC)OCC)=CC=1C(OCC)OCC)OCC

Computed Properties

  • Exact Mass: 486.31938
  • Monoisotopic Mass: 486.31926842g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 20
  • Complexity: 374
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 73.8Ų

Experimental Properties

  • PSA: 73.84
Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.